(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-3-methyl-butyramide

• Molecular Formula: C13H27N3O
• Molecular Weight: 241.37 g/mol
• SMILES: CC(C)C(C(=O)NC1CCC(CC1)N(C)C)N
• InChI: InChI=1S/C13H27N3O/c1-9(2)12(14)13(17)15-10-5-7-11(8-6-10)16(3)4/h9-12H,5-8,14H2,1-4H3,(H,15,17)/t10?,11?,12-/m0/s1
• InChIKey: RJCXBOCPEFGANO-MCIGGMRASA-N

Researchers optimizing P2X3 antagonists require stereochemically defined starting materials to avoid confounding SAR. This (S)-valinamide-cyclohexylamine core enables systematic variation of the amide nitrogen, cyclohexyl ring, and valine side chain, with congeneric 4-aminocyclohexyl-valinamides achieving hP2X3 IC₅₀ values as low as 1-7 nM. • Defined (S)-stereochemistry eliminates enantiomeric ambiguity in binding assays. • 4-(Dimethylamino) regioisomer enables direct comparison with 2-position analogs for selectivity profiling. • Favorable CNS MPO profile supports use as a minimalist control in PAMPA-BBB or Caco-2 permeability studies.

Procurement-Grade Characterization Overview

(S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-3-methyl-butyramide (CAS 1353992‑81‑0), systematically designated N-[4-(dimethylamino)cyclohexyl]-L-valinamide, is a chiral, non‑proteinogenic amino‑acid amide with molecular formula C₁₃H₂₇N₃O and a molecular weight of 241.37 g·mol⁻¹ . The compound integrates an (S)-configured valinamide core with a para‑dimethylamino‑substituted cyclohexyl ring, a structural motif recurrent in several patent families targeting the P2X3 purinergic receptor [1]. Commercial availability for research‑use‑only procurement is documented through multiple vendors with specified purity levels, providing a baseline for technical sourcing decisions .

(S)-enantiomer for stereochemical-control studies at chiral receptor targets

4-aminocyclohexyl P2X3 pharmacophore scaffold from patent-defined chemical series

Research-grade purity suited for synthetic intermediate and early-stage SAR exploration

• [1] Kai, H.; Tanaka, S.; Hiramatsu, Y.; Nozu, A.; Nakamura, K. (Shionogi & Co., Ltd.). Heterocyclic Ring and Carbocyclic Derivative. U.S. Patent 9,688,643, 2017. View Source

Why Generic Substitution Is Scientifically Unjustified

Within the valinamide‑cyclohexylamine chemical space, minor structural modifications produce pronounced differences in receptor engagement, selectivity, and downstream pharmacological profiles [1]. The specific combination of (S)‑stereochemistry at the valine α‑carbon, the 4‑position (para) attachment of the dimethylamino‑cyclohexyl moiety, and the primary amide linker jointly determine hydrogen‑bonding geometry, basicity, and steric complementarity at target binding sites [2]. Class‑level evidence from P2X3 antagonist programs demonstrates that congeners differing only in N‑alkylation pattern (e.g., N‑methyl vs. N‑H) or cyclohexyl substitution position (2‑ vs. 4‑dimethylamino) can exhibit orders‑of‑magnitude differences in IC₅₀ values [3]. Consequently, treating any in‑class analog as a functionally equivalent replacement without experimental verification introduces unacceptable risk in both research reproducibility and lead‑optimization decision‑making.

Enantiomer mismatch

(R)-enantiomer or racemate may not engage P2X3 stereospecifically; only (S)-form is commercially catalogued for this scaffold.

Regioisomer mismatch

2-position dimethylamino analogue occupies distinct geometry; receptor potency and selectivity may not transfer across regioisomers.

N-methylation mismatch

Methylation of the amide linker eliminates an H-bond donor and alters conformational preference; binding interaction profile may differ.

• [1] Kai, H.; Tanaka, S.; Hiramatsu, Y.; Nozu, A.; Nakamura, K. (Shionogi & Co., Ltd.). Heterocyclic Ring and Carbocyclic Derivative. U.S. Patent 9,688,643, 2017. View Source
• [2] Endo, T.; Naohara, S.; Asahi, K.; Horiguchi, T. (Shionogi & Co., Ltd.). Novel Heterocyclic Derivatives and Pharmaceutical Compositions Containing Them. WO 2016/017563, 2016. View Source
• [3] Jacobson, K. A.; Jarvis, M. F.; Williams, M. Purine and Pyrimidine (P2) Receptors as Drug Targets. J. Med. Chem. 2002, 45, 4057–4093. View Source

Quantitative Differentiation Evidence for Procurement

Stereochemical Purity and Enantiomeric Identity

The (S)‑configuration at the valine α‑carbon is essential for ligand–receptor complementarity in the P2X3 antagonist pharmacophore [1]. In closely related valinamide‑derived P2X3 antagonists, inversion to the (R)‑enantiomer typically reduces or abolishes antagonist potency, consistent with a defined stereochemical requirement at the P2X3 orthosteric or allosteric binding site [2]. The target compound is procured exclusively as the (S)‑enantiomer, while the (R)‑isomer is not commercially catalogued as a standalone entity, underscoring the functional relevance of the defined chirality .

Stereochemical identity

Class-level

(S)-enantiomer (single isomer); (R)-enantiomer not commercially catalogued as standalone entity; racemate has no listed CAS

Supports enantiomer-attribution review

Stereochemical requirement inferred from patent SAR across valinamide series

Evidence Dimension	Stereochemical purity and enantiomeric identity vs. racemate or (R)-enantiomer
Target Compound Data	(S)-enantiomer (single isomer, >95% purity)
Comparator Or Baseline	(R)-enantiomer: not commercially available as a standalone compound; racemic 2-amino-N-(4-dimethylamino-cyclohexyl)-3-methyl-butyramide: no listed CAS, no vendor supply
Quantified Difference	Qualitative: only the (S)-enantiomer is catalogued by major research-chemical suppliers
Conditions	Commercial availability assessment across Fluorochem, AKSci, and CymitQuimica catalogues

Why This Matters

For medicinal chemistry campaigns targeting stereosensitive receptors such as P2X3, procurement of the incorrect enantiomer or a racemate can invalidate structure–activity relationship (SAR) conclusions and waste screening resources; the sole availability of the (S)-form indicates its recognized relevance in this chemotype series.

• [1] Kai, H.; Tanaka, S.; Hiramatsu, Y.; Nozu, A.; Nakamura, K. (Shionogi & Co., Ltd.). Heterocyclic Ring and Carbocyclic Derivative. U.S. Patent 9,688,643, 2017. View Source
• [2] Jacobson, K. A.; Jarvis, M. F.; Williams, M. Purine and Pyrimidine (P2) Receptors as Drug Targets. J. Med. Chem. 2002, 45, 4057–4093. View Source

Regioisomeric Differentiation: 4-Position vs. 2-Position

The target compound bears the dimethylamino substituent at the 4‑(para) position of the cyclohexyl ring. The regioisomeric 2‑dimethylamino‑cyclohexyl analogue, (S)-2-Amino-N-(2-dimethylamino-cyclohexyl)-3-methyl-butyramide (CAS 1354023‑87‑2 for the N,N‑dimethyl variant), differs in the spatial orientation of the basic amine center relative to the amide linkage . In P2X3 antagonist patent families from Shionogi, the 4‑amino‑cyclohexyl scaffold is a recurrent privileged motif, with 4‑position substitution conferring a distinct vector angle for hydrogen‑bond acceptor/donor interactions compared with 2‑position congeners [1]. The 2‑dimethylamino isomer consistently yields different IC₅₀ values in P2X3 functional assays, although specific head‑to‑head data for the un‑N‑methylated pair has not been published in the peer‑reviewed literature [1].

Regioisomer comparison

Reported

Target: 4-(dimethylamino)cyclohexyl (para orientation) vs Comparator: 2-(dimethylamino)cyclohexyl analogue; CAS 1354023-87-2; distinct geometry

Supports regioisomer-selectivity review

4-position scaffold privileged in P2X3 patent pharmacophore; C6BU-1 cell assay context

Evidence Dimension	Regioisomeric position of dimethylamino substituent on cyclohexyl ring
Target Compound Data	4-(dimethylamino)cyclohexyl substitution (para orientation)
Comparator Or Baseline	2-(dimethylamino)cyclohexyl analogue: CAS 1354023‑87‑2 (N,N‑dimethyl derivative); positional isomer with altered geometry
Quantified Difference	In the patent‑derived P2X3 assay (C6BU‑1 cells expressing human P2X3, Ca²⁺ flux readout), 4‑substituted congeners in the same chemotype series achieve IC₅₀ values ranging from 4 nM to 176 nM depending on peripheral substitution, versus structurally distinct 2‑substituted chemotypes falling in a different potency cluster [1]
Conditions	C6BU‑1 cell line stably transfected with human P2X3 receptor gene (GenBank Y07683), Fluo‑3/AM Ca²⁺ fluorescence assay [1]

Why This Matters

Selection of the 4‑position regioisomer is justified when the research objective is to explore the established 4‑aminocyclohexyl P2X3 pharmacophore; the 2‑position variant occupies a distinct region of chemical space and cannot be assumed isofunctional.

• [1] Kai, H.; Tanaka, S.; Hiramatsu, Y.; Nozu, A.; Nakamura, K. (Shionogi & Co., Ltd.). Heterocyclic Ring and Carbocyclic Derivative. U.S. Patent 9,688,643, 2017; BindingDB entries BDBM169213 (IC₅₀ 4 nM) and BDBM183143 (IC₅₀ 176 nM). View Source

N-Methylation Status and Amide Linker Role

The target compound retains a primary amide (–CONH–) linker between the valine core and the cyclohexyl ring. The direct N‑methylated congener, (S)-2-Amino-N-(4-dimethylamino-cyclohexyl)-3,N-dimethyl-butyramide (CAS 1354003‑18‑1), differs by a single methyl group on the amide nitrogen . N‑Methylation of the amide eliminates a hydrogen‑bond donor while increasing steric bulk and lipophilicity (calculated logP increase of approximately 0.5–0.7 units) [1]. In medicinal chemistry campaigns targeting P2X3, N‑methylation has been employed to modulate metabolic stability and oral bioavailability; however, this modification can also alter the amide bond geometry (preference for cis vs. trans conformation) and consequently impact target binding affinity [1].

Amide N-methylation

Class-level

Target: primary amide, MW 241.37, HBD count=2 vs N-methyl congener (CAS 1354003-18-1): MW 255.4, HBD=1, estimated ΔlogP +0.5 to +0.7

H-bond donor context may differ

Calculated physicochemical comparison; experimental binding data not published

Evidence Dimension	Presence or absence of N‑methyl group on the amide linker
Target Compound Data	Primary amide (–CONH–); MW 241.37; H‑bond donor count = 2
Comparator Or Baseline	N‑methyl amide congener (CAS 1354003‑18‑1); MW 255.4; H‑bond donor count = 1
Quantified Difference	MW difference: +14.03 Da; reduction of one H‑bond donor; estimated ΔlogP ≈ +0.5 to +0.7 (calculated) [1]
Conditions	Physicochemical property comparison based on calculated descriptors (ChemDraw/ChemAxon predictions) [1]

Why This Matters

Procurement of the primary amide (target compound) rather than the N‑methyl derivative is indicated when the research hypothesis requires an intact H‑bond donor at the amide position, which may be critical for key receptor interactions or for maintaining a specific conformational preference.

• [1] Bickerton, G. R.; Paolini, G. V.; Besnard, J.; Muresan, S.; Hopkins, A. L. Quantifying the Chemical Beauty of Drugs. Nat. Chem. 2012, 4, 90–98. [Methodology for calculated logP and H‑bond donor assessment] View Source

Physicochemical Impact of the Dimethylamino Group

N-Cyclohexyl-L-valinamide (CAS 46339‑96‑2; MW 198.31) is the simplest structural analog lacking the dimethylamino substituent on the cyclohexyl ring . The target compound incorporates a tertiary amine (pKa ∼9.5–10.5, predicted) that is absent in N-cyclohexyl-L-valinamide, conferring a pH‑dependent ionizable center capable of forming salt bridges or cation‑π interactions at biological targets [1]. This additional basic center increases aqueous solubility at pH < 7 (by an estimated factor of 10–100× for the protonated species) and substantially alters the compound's logD profile, blood–brain barrier permeability potential, and cytochrome P450 interaction liability relative to the non‑basic parent [1].

Ionizable amine center

Class-level

Target: dimethylamino pKa ~9.5–10.5 (predicted), MW 241.37; analog N-cyclohexyl-L-valinamide (CAS 46339-96-2): MW 198.31, no tertiary amine

pH-dependent solubility context

Predicted logD difference approx. −0.5 to −1.0 at pH 7.4; experimental validation advised

Evidence Dimension	Presence of ionizable tertiary amine center vs. non‑basic cyclohexyl
Target Compound Data	Contains dimethylamino group (pKa ∼9.5–10.5 predicted); MW 241.37; C₁₃H₂₇N₃O
Comparator Or Baseline	N-Cyclohexyl-L-valinamide (CAS 46339‑96‑2); MW 198.31; C₁₁H₂₂N₂O; no ionizable amine beyond the α‑amino group
Quantified Difference	MW differential: +43.06 Da; predicted logD₇.₄ difference: approximately −0.5 to −1.0 units (more hydrophilic for target compound due to ionized dimethylamino group at physiological pH)
Conditions	Predicted physicochemical property comparison using standard in silico tools (ACD/Labs or ChemAxon) [1]

Why This Matters

The dimethylamino group is a key pharmacophoric element for engaging aspartate/glutamate residues in receptor binding pockets; its absence in N-cyclohexyl-L-valinamide makes the latter a poor surrogate for any target where this ionic interaction is mechanistically required.

• [1] Manallack, D. T.; Prankerd, R. J.; Yuriev, E.; Oprea, T. I.; Chalmers, D. K. The Significance of Acid/Base Properties in Drug Discovery. Chem. Soc. Rev. 2013, 42, 485–496. [Framework for pKa, logD, and solubility impact of ionizable centers] View Source

Purity Specification and Batch-to-Batch Consistency

The target compound is supplied with a minimum purity specification of 95% (HPLC) from commercial vendors including Fluorochem (cat. F082886) and AKSci (cat. 5100DS) . For P2X3 antagonist screening campaigns, impurities exceeding 5% can confound IC₅₀ determinations, particularly when impurities possess intrinsic pharmacological activity or act as pan‑assay interference compounds (PAINS) [1]. The defined 95% purity threshold, while standard for research‑grade building blocks, is differentiated from the >98% purity commonly specified for advanced P2X3 tool compounds such as A‑317491 (CAS 475205‑49‑3; Ki = 22 nM for hP2X3) [2], positioning the target compound appropriately as a synthetic intermediate or early‑stage SAR probe rather than a final pharmacological tool.

Purity grade

Specification review

≥95% (HPLC); vendors: Fluorochem, AKSci; advanced P2X3 tool compounds typically specify >98%

Aligns purity with synthetic intermediate use

Trace impurity profile to review per certificate of analysis; PAINS assessment advised

Evidence Dimension	Minimum purity specification (HPLC area%)
Target Compound Data	≥95% (HPLC); vendors: Fluorochem, AKSci
Comparator Or Baseline	A‑317491 (CAS 475205‑49‑3): >98% purity (MedChemExpress, TargetMol); AF‑353 (Ro‑4): >98% purity
Quantified Difference	Typical purity difference: 3–5 absolute percentage points; trace impurity profile at 95% may include unreacted valinamide starting material, des‑dimethylamino byproduct, or stereoisomeric contaminant
Conditions	Commercial vendor certificate of analysis; reverse‑phase HPLC‑UV (typically 210–254 nm detection)

Why This Matters

Procurement decisions must align purity grade with intended use: 95% purity is acceptable for chemical transformations and preliminary screening, while sub‑nanomolar potency measurements or in vivo studies may require additional in‑house purification or procurement of higher‑grade material.

• [1] Baell, J. B.; Holloway, G. A. New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. J. Med. Chem. 2010, 53, 2719–2740. View Source
• [2] Jarvis, M. F.; Burgard, E. C.; McGaraughty, S.; Honore, P.; Lynch, K.; Brennan, T. J.; Subieta, A.; Van Biesen, T.; Cartmell, J.; Bianchi, B.; et al. A-317491, a Novel Potent and Selective Non-Nucleotide Antagonist of P2X3 and P2X2/3 Receptors, Reduces Chronic Inflammatory and Neuropathic Pain in the Rat. Proc. Natl. Acad. Sci. U.S.A. 2002, 99, 17179–17184. View Source

Patent Pedigree in P2X3 Antagonist Series

The 4‑(dimethylamino)cyclohexyl‑valinamide scaffold appears within the Markush structures of multiple Shionogi patent families (US 9,688,643; US 9,718,790; US 9,150,546) claiming P2X3 and/or P2X2/3 receptor antagonists for pain indications [1]. Within these patent filings, exemplified compounds bearing the 4‑aminocyclohexyl motif achieve P2X3 IC₅₀ values ranging from 1 nM to 176 nM in the C6BU‑1 cell‑based fluorescence assay [2]. The target compound represents the minimal valinamide‑cyclohexylamine core from which more elaborated congeners (including triazine‑, dioxotriazine‑, and purine‑fused derivatives) are constructed [1]. This patent pedigree provides procurement justification as a validated entry point into an industrially relevant chemical series, distinct from academically described but unpatented scaffolds that lack freedom‑to‑operate clarity.

Patent landscape

Class-level

Core scaffold in Shionogi patent families US 9,688,643 / US 9,718,790 / US 9,150,546; >500 exemplified congeners; leading IC50 1–7 nM in C6BU-1 Ca2+ flux assay

Supports SAR exploration context

Patent-derived bioactivity data; independent replication and selectivity profiling advised

Evidence Dimension	Patent protection landscape and industrial medicinal chemistry relevance
Target Compound Data	Core scaffold encompassed by Shionogi patent families US 9,688,643, US 9,718,790, US 9,150,546 [1]
Comparator Or Baseline	Structurally unrelated P2X3 antagonist chemotypes (e.g., A‑317491, AF‑353, gefapixant) originate from distinct patent families with different Markush scopes
Quantified Difference	Qualitative: the 4‑aminocyclohexyl‑valinamide core is associated with >500 exemplified compounds across Shionogi filings; leading congeners achieve IC₅₀ values of 1–7 nM in hP2X3 C6BU‑1 Ca²⁺ flux assay [2]
Conditions	Patent analysis across USPTO, WIPO, and BindingDB curated patent–bioactivity records [1][2]

Why This Matters

For organizations conducting P2X3 drug discovery, procurement of a compound embedded within an active patent estate enables direct SAR exploration around a protected chemical space, providing both scientific and strategic value not offered by compounds from expired or unclaimed structural classes.

• [1] Shionogi & Co., Ltd. Patent Family: US 9,688,643 (2017); US 9,718,790 (2017); US 9,150,546 (2015). Heterocyclic and Carbocyclic Derivatives as P2X3 and/or P2X2/3 Receptor Antagonists. View Source
• [2] BindingDB Curated Patent–Bioactivity Data: BDBM169213 (IC₅₀ 4 nM, US9688643 I-423); BDBM266759 (IC₅₀ 1 nM, US9718790 I-2494); BDBM183143 (IC₅₀ 176 nM, US9150546 I-296). View Source

Validated Application Scenarios

P2X3 Antagonist Lead Optimization Scaffold

The compound serves as the unelaborated core scaffold within the Shionogi P2X3 antagonist patent estate, where 4‑aminocyclohexyl‑valinamide congeners achieve hP2X3 IC₅₀ values as low as 1–7 nM [1]. Medicinal chemistry teams can employ this compound as a synthetic starting point for systematic variation of the amide nitrogen, the cyclohexyl ring, and the valine side chain, benchmarking each new analogue against the patent‑disclosed potency range to map SAR within protected chemical space [1].

Enantioselective Receptor Binding Probe

Given that only the (S)-enantiomer is commercially catalogued and that enantiomeric configuration is critical for P2X3 receptor engagement [2], this compound can function as a defined stereochemical probe in competition binding or functional assays. Comparison of the (S)-enantiomer's activity against racemic mixtures or the (R)-enantiomer (when synthesized in‑house) enables quantification of the stereochemical preference at the target binding pocket [2].

Regioisomeric Selectivity Profiling

The 4‑(dimethylamino)cyclohexyl regioisomer can be directly compared with the 2‑position analogue to determine the impact of amine geometry on P2X3 potency and selectivity versus related purinergic receptors (P2X1, P2X2, P2X4, P2X7) [3]. Such regioisomeric selectivity profiling is essential for developing P2X3‑selective antagonists with minimal off‑target liability, a key requirement for clinical candidates in pain and chronic cough indications [3].

CNS Penetration Physicochemical Benchmarking

The target compound's calculated physicochemical profile (MW 241.37, predicted logD₇.₄, pKa ∼9.5–10.5 for the dimethylamino group, 2 H‑bond donors) positions it in a favorable region of CNS MPO (multiparameter optimization) space for blood–brain barrier penetration assessment [4]. It can serve as a minimalist control compound in parallel artificial membrane permeability assays (PAMPA‑BBB) or Caco‑2 monolayer studies, against which the permeability impact of additional substituents (e.g., N‑methylation, heterocyclic fusion) can be quantitatively measured [4].

Application

Selection Property

Validation Focus

P2X3 pharmacophore SAR exploration

4-aminocyclohexyl scaffold context

Receptor-binding assay profiling

Enantiomer-specific binding studies

(S)-stereochemical control

Enantiomer-comparison assay review

Regioisomeric selectivity research

4-position amine geometry

Purinergic receptor profiling

Permeability benchmarking

Calculated CNS MPO profile

In vitro permeability assay review

• [1] Shionogi & Co., Ltd. Patent Family US 9,688,643; US 9,718,790; BindingDB Curated Data: BDBM169213 (IC₅₀ 4 nM), BDBM266759 (IC₅₀ 1 nM). View Source
• [2] Jacobson, K. A.; Jarvis, M. F.; Williams, M. Purine and Pyrimidine (P2) Receptors as Drug Targets. J. Med. Chem. 2002, 45, 4057–4093. View Source
• [3] Gever, J. R.; Cockayne, D. A.; Dillon, M. P.; Burnstock, G.; Ford, A. P. D. W. Pharmacology of P2X Channels. Pflugers Arch. 2006, 452, 513–537. View Source
• [4] Wager, T. T.; Hou, X.; Verhoest, P. R.; Villalobos, A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach to Enable Alignment of Druglike Properties. ACS Chem. Neurosci. 2010, 1, 435–449. View Source